Cas no 1780864-45-0 (Tert-Butyl 11,11-difluoro-2,8-diazaspiro[5.5]undecane-2-carboxylate)

• Product Name: Tert-Butyl 11,11-difluoro-2,8-diazaspiro[5.5]undecane-2-carboxylate
• CAS No: 1780864-45-0
• MF: C₁₄H₂₄F₂N₂O₂
• MW: 290.349370956421
• CID: 4770784
• Update Time: 2026-02-26

Tert-Butyl 11,11-difluoro-2,8-diazaspiro[5.5]undecane-2-carboxylate Chemical and Physical Properties

Names and Identifiers

• Tert-Butyl 11,11-difluoro-2,8-diazaspiro[5.5]undecane-2-carboxylate

• Inchi： 1S/C14H24F2N2O2/c1-12(2,3)20-11(19)18-8-4-5-13(10-18)9-17-7-6-14(13,15)16/h17H,4-10H2,1-3H3
• InChI Key： SHXLLXSGPJAENX-UHFFFAOYSA-N
• SMILES： FC1(CCNCC21CN(C(=O)OC(C)(C)C)CCC2)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 20
• Rotatable Bond Count: 2
• Complexity: 382
• XLogP3: 2.1
• Topological Polar Surface Area: 41.6

Additional information on Tert-Butyl 11,11-difluoro-2,8-diazaspiro[5.5]undecane-2-carboxylate

Comprehensive Overview of Tert-Butyl 11,11-difluoro-2,8-diazaspiro[5.5]undecane-2-carboxylate (CAS No. 1780864-45-0)

Tert-Butyl 11,11-difluoro-2,8-diazaspiro[5.5]undecane-2-carboxylate (CAS No. 1780864-45-0) is a highly specialized spirocyclic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound belongs to the class of diazaspiro derivatives, which are known for their unique structural features and potential applications in drug discovery. The presence of difluoro groups and a tert-butyl carboxylate moiety enhances its stability and reactivity, making it a valuable intermediate for synthesizing bioactive molecules.

In recent years, the demand for spirocyclic compounds like Tert-Butyl 11,11-difluoro-2,8-diazaspiro[5.5]undecane-2-carboxylate has surged due to their role in developing targeted therapies and small-molecule inhibitors. Researchers are particularly interested in its potential applications in central nervous system (CNS) disorders, cancer therapeutics, and anti-inflammatory agents. The compound's spirocyclic core provides a rigid framework that can improve binding affinity and selectivity, addressing key challenges in modern drug design.

The synthesis of Tert-Butyl 11,11-difluoro-2,8-diazaspiro[5.5]undecane-2-carboxylate involves advanced organic chemistry techniques, including fluorination reactions and spirocyclization. Its CAS No. 1780864-45-0 serves as a unique identifier for researchers and suppliers, ensuring accurate sourcing and quality control. The compound's molecular weight, solubility, and stability under various conditions are critical parameters for its use in high-throughput screening and lead optimization.

One of the most searched questions in AI-driven drug discovery platforms is how spirocyclic compounds can enhance drug-like properties. Tert-Butyl 11,11-difluoro-2,8-diazaspiro[5.5]undecane-2-carboxylate exemplifies this trend, as its structure aligns with Lipinski's Rule of Five, a benchmark for oral bioavailability. Additionally, its difluoro groups contribute to improved metabolic stability, a hot topic in ADME (Absorption, Distribution, Metabolism, and Excretion) studies.

From an SEO perspective, keywords such as "spirocyclic drug intermediates," "fluorinated spiro compounds," and "CAS 1780864-45-0 supplier" are frequently queried by pharmaceutical professionals. The compound's relevance to fragment-based drug design and proteolysis-targeting chimeras (PROTACs) further amplifies its importance in cutting-edge research. As the industry shifts toward personalized medicine, Tert-Butyl 11,11-difluoro-2,8-diazaspiro[5.5]undecane-2-carboxylate is poised to play a pivotal role in developing next-generation therapeutics.

In conclusion, Tert-Butyl 11,11-difluoro-2,8-diazaspiro[5.5]undecane-2-carboxylate (CAS No. 1780864-45-0) represents a versatile and innovative compound with broad applications in drug discovery and medicinal chemistry. Its unique structural attributes, combined with growing interest in spirocyclic scaffolds, make it a subject of ongoing research and development. For scientists and suppliers, understanding its properties and potential is essential for advancing precision medicine and therapeutic innovation.